Cas no 130464-79-8 (Androst-4-en-3-one,17-[[(4-pentylcyclohexyl)carbonyl]oxy]-, [17b(trans)]- (9CI))

• Product Name: Androst-4-en-3-one,17-[[(4-pentylcyclohexyl)carbonyl]oxy]-, [17b(trans)]- (9CI)
• CAS No: 130464-79-8
• MF: C₃₁H₄₈O₃
• MW: 468.711030006409
• CID: 177492
• PubChem ID: 131219
• Update Time: 2025-04-19

Androst-4-en-3-one,17-[[(4-pentylcyclohexyl)carbonyl]oxy]-, [17b(trans)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Androst-4-en-3-one,17-[[(4-pentylcyclohexyl)carbonyl]oxy]-, [17b(trans)]- (9CI)
• [(8R,9S,10R,13S,14R,17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] 4-pentylcyclohexane-1-carboxylate
• testosterone-4-n-pentylcyclohexyl carboxylate
• (14beta,17beta)-3-oxoandrost-4-en-17-yl 4-pentylcyclohexanecarboxylate
• Androst-4-en-3-one, 17-(((4-pentylcyclohexyl)carbonyl)oxy)-, (17beta(trans))-
• TNPCC
• 130464-79-8
• 3-Oxoandrost-4-en-17-yl 4-pentylcyclohexane-1-carboxylate
• DTXSID10926747

• Inchi： 1S/C31H48O3/c1-4-5-6-7-21-8-10-22(11-9-21)29(33)34-28-15-14-26-25-13-12-23-20-24(32)16-18-30(23,2)27(25)17-19-31(26,28)3/h20-22,25-28H,4-19H2,1-3H3/t21?,22?,25-,26+,27-,28-,30-,31-/m0/s1
• InChI Key： YEJKQRVAFMEOKN-QPUCLBINSA-N
• SMILES： O(C(C1CCC(CCCCC)CC1)=O)[C@H]1CC[C@@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 468.36054
• Monoisotopic Mass: 468.36
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 806
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.06
• Boiling Point: 566.6°Cat760mmHg
• Flash Point: 237.1°C
• Refractive Index: 1.536
• PSA: 43.37
• LogP: 7.81680